Cas no 1020708-41-1 (2-(3-(Thiophen-2-yl)-1H-pyrazol-1-yl)ethan-1-ol)

2-(3-(Thiophen-2-yl)-1H-pyrazol-1-yl)ethan-1-ol is a heterocyclic compound featuring a thiophene and pyrazole core linked by an ethanol spacer. This structure imparts versatility in coordination chemistry and potential applications in pharmaceutical and material science research. The thiophene moiety enhances electron-rich properties, while the pyrazole ring offers robust stability and binding affinity. The hydroxyl group provides a reactive site for further functionalization, making it a valuable intermediate in synthetic chemistry. Its well-defined molecular architecture ensures reproducibility in research applications. This compound is particularly useful in the development of ligands for catalysis and bioactive molecules due to its balanced electronic and steric characteristics.

2-(3-(Thiophen-2-yl)-1H-pyrazol-1-yl)ethan-1-ol structure

1020708-41-1 structure

Product Name:2-(3-(Thiophen-2-yl)-1H-pyrazol-1-yl)ethan-1-ol

CAS No:1020708-41-1

MF:C₉H₁₀N₂OS

MW:194.253500461578

CID:5042624

Update Time:2025-05-23

2-(3-(Thiophen-2-yl)-1H-pyrazol-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

- 2-(3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethan-1-ol
- 2-(3-thiophen-2-ylpyrazol-1-yl)ethanol
- 2-(3-(Thiophen-2-yl)-1H-pyrazol-1-yl)ethan-1-ol
- Inchi： 1S/C9H10N2OS/c12-6-5-11-4-3-8(10-11)9-2-1-7-13-9/h1-4,7,12H,5-6H2
- InChI Key： KSHMAEUQVMYKBO-UHFFFAOYSA-N
- SMILES： S1C=CC=C1C1C=CN(CCO)N=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 168
XLogP3: 0.9
Topological Polar Surface Area: 66.3

2-(3-(Thiophen-2-yl)-1H-pyrazol-1-yl)ethan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T169756-100mg	2-(3-(thiophen-2-yl)-1h-pyrazol-1-yl)ethan-1-ol	1020708-41-1		100mg	$ 95.00	2022-06-02
TRC	T169756-500mg	2-(3-(thiophen-2-yl)-1h-pyrazol-1-yl)ethan-1-ol	1020708-41-1		500mg	$ 320.00	2022-06-02
TRC	T169756-1g	2-(3-(thiophen-2-yl)-1h-pyrazol-1-yl)ethan-1-ol	1020708-41-1		1g	$ 475.00	2022-06-02
Life Chemicals	F2198-2443-0.25g	2-(3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethan-1-ol	1020708-41-1	95%+	0.25g	$302.0	2023-09-06
Life Chemicals	F2198-2443-0.5g	2-(3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethan-1-ol	1020708-41-1	95%+	0.5g	$318.0	2023-09-06
Life Chemicals	F2198-2443-1g	2-(3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethan-1-ol	1020708-41-1	95%+	1g	$335.0	2023-09-06
Life Chemicals	F2198-2443-2.5g	2-(3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethan-1-ol	1020708-41-1	95%+	2.5g	$670.0	2023-09-06
Life Chemicals	F2198-2443-5g	2-(3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethan-1-ol	1020708-41-1	95%+	5g	$1005.0	2023-09-06
Life Chemicals	F2198-2443-10g	2-(3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethan-1-ol	1020708-41-1	95%+	10g	$1407.0	2023-09-06

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Additional information on 2-(3-(Thiophen-2-yl)-1H-pyrazol-1-yl)ethan-1-ol

2-(3-(Thiophen-2-yl)-1H-pyrazol-1-yl)ethan-1-ol: A Comprehensive Overview

2-(3-(Thiophen-2-yl)-1H-pyrazol-1-yl)ethan-1-ol, also known by its CAS number 1020708-41-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrazole ring substituted with a thiophene moiety and an ethanolic group. The integration of these functional groups makes it a versatile molecule with potential applications in drug discovery and material science.

The synthesis of 2-(3-(Thiophen-2-yl)-1H-pyrazol-1-yl)ethan-1-ol involves a multi-step process that typically begins with the preparation of the pyrazole core. Recent advancements in synthetic methodologies have enabled chemists to optimize the reaction conditions, leading to higher yields and improved purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of the pyrazole ring, reducing reaction times significantly while maintaining product quality.

The chemical structure of this compound is notable for its conjugated system, which includes both aromatic rings (pyrazole and thiophene) and an alcohol group. This combination imparts unique electronic properties to the molecule, making it an attractive candidate for various applications. For example, studies have shown that the thiophene moiety enhances the compound's ability to act as an electron donor, while the pyrazole ring contributes to its stability and reactivity.

In terms of pharmacological applications, 2-(3-(Thiophen-2-yl)-1H-pyrazol-1-yl)ethan-1